Cas no 899760-54-4 (1-(3-chloro-4-methylphenyl)-N-(4-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(3-chloro-4-methylphenyl)-N-(4-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 899760-54-4
• MF: C₁₉H₁₉ClN₄O₂
• MW: 370.832762956619
• CID: 5949745
• PubChem ID: 7184546
• Update Time: 2025-06-10

1-(3-chloro-4-methylphenyl)-N-(4-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-methylphenyl)-N-(4-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• 1-(3-chloro-4-methylphenyl)-N-(4-ethoxyphenyl)-5-methyltriazole-4-carboxamide
• F1608-0092
• 899760-54-4
• AKOS001884280

• Inchi： 1S/C19H19ClN4O2/c1-4-26-16-9-6-14(7-10-16)21-19(25)18-13(3)24(23-22-18)15-8-5-12(2)17(20)11-15/h5-11H,4H2,1-3H3,(H,21,25)
• InChI Key： XDBGLDGRRCDZDK-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C(Cl)=C2)C(C)=C(C(NC2=CC=C(OCC)C=C2)=O)N=N1

Computed Properties

• Exact Mass: 370.1196536g/mol
• Monoisotopic Mass: 370.1196536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 69Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-(3-chloro-4-methylphenyl)-N-(4-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

1-(3-Chloro-4-methylphenyl)-N-(4-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 899760-54-4): A Comprehensive Overview

1-(3-Chloro-4-methylphenyl)-N-(4-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 899760-54-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a member of the triazole class of compounds, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research findings related to this compound.

Chemical Structure and Synthesis

The chemical structure of 1-(3-chloro-4-methylphenyl)-N-(4-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide is characterized by a central 1H-1,2,3-triazole ring substituted with a 3-chloro-4-methylphenyl group at the 1-position and a 4-ethoxyphenyl group at the N-position. The presence of the methyl group at the 5-position further modulates the compound's properties. The triazole ring is a versatile scaffold that can be synthesized through various methods, including copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC), which is a widely used "click" reaction in organic synthesis.

The synthesis of 1-(3-chloro-4-methylphenyl)-N-(4-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide typically involves several steps. The first step often involves the preparation of the azide and alkyne precursors. For example, the azide can be synthesized from an amine through a multi-step process involving protection, azidation, and deprotection. The alkyne can be prepared from an appropriate starting material using standard synthetic routes. Once the precursors are ready, they are subjected to CuAAC conditions to form the triazole ring. The final step involves functionalization to introduce the desired substituents at specific positions on the triazole ring.

Biological Properties and Mechanisms of Action

1-(3-Chloro-4-methylphenyl)-N-(4-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide has been studied for its potential biological activities and mechanisms of action. One of the key areas of interest is its anti-inflammatory properties. Recent studies have shown that this compound can inhibit pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in vitro and in vivo models. The mechanism behind this activity is thought to involve modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which play a central role in inflammation.

In addition to its anti-inflammatory effects, 1-(3-chloro-4-methylphenyl)-N-(4-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide has also been investigated for its potential as an antiviral agent. Research has demonstrated that this compound can inhibit viral replication by interfering with viral entry or replication processes. For example, studies have shown that it can inhibit the replication of influenza virus by blocking viral entry into host cells.

Clinical Applications and Research Developments

The potential clinical applications of 1-(3-chloro-4-methylphenyl)-N-(4-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide are currently being explored in various preclinical and clinical studies. One promising area is its use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preclinical studies have shown that this compound can effectively reduce inflammation in animal models of these diseases without significant side effects.

In the context of antiviral therapy, ongoing research is focused on evaluating the efficacy and safety of 1-(3-chloro-4-methylphenyl)-N-(4-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide against a range of viral infections. Early results from these studies are encouraging and suggest that this compound could be a valuable addition to existing antiviral treatments.

Safety and Toxicology

The safety profile of 1-(3-chloro-4-methylphenyl)-N-(4-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide has been evaluated through various toxicological studies. These studies have generally shown that the compound has low toxicity at therapeutic doses. However, as with any new drug candidate, further research is needed to fully understand its long-term safety and potential side effects.

In vitro cytotoxicity assays have demonstrated that this compound has minimal cytotoxic effects on normal human cells at concentrations relevant for therapeutic use. Additionally, animal studies have not reported significant adverse effects when administered at therapeutic doses. These findings support the continued development of this compound for clinical use.

Conclusion

1-(3-Chloro-4-methylphenyl)-N-(4-Ethoxyphenyl)-5-Methyl-[N-]H--[],[]Triazole-[-carboxamide (CAS No. 899760-]-5-]-), with its unique chemical structure and diverse biological activities, holds significant promise in the fields of medicinal chemistry and pharmaceutical research. Its anti-inflammatory and antiviral properties make it a compelling candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.